(1-Methyl-4-piperidinyl)[3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]methanone

• IUPAC Name: [3-[2-(3-chlorophenyl)ethyl]pyridin-2-yl]-(1-methylpiperidin-4-yl)methanone
• InChI: InChI=1S/C20H23ClN2O/c1-23-12-9-17(10-13-23)20(24)19-16(5-3-11-22-19)8-7-15-4-2-6-18(21)14-15/h2-6,11,14,17H,7-10,12-13H2,1H3
• InChI Key: YBWTYYOASANXND-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(=O)C2=C(C=CC=N2)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the condensation of piperidinyl methanol with different sulfonyl chlorides in the presence of a solvent such as methylene dichloride and a base like triethylamine . This method could potentially be adapted for the synthesis of "(1-Methyl-4-piperidinyl)[3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]methanone" by choosing appropriate starting materials and reaction conditions that would introduce the pyridinyl and chlorophenyl ethyl groups into the molecule.

Molecular Structure Analysis

The molecular structures of the compounds discussed in the papers are characterized by X-ray crystallography, which reveals details such as the chair conformation of the piperidine ring and the dihedral angles between the benzene ring and the piperidine rings . These structural insights are crucial for understanding the three-dimensional arrangement of atoms in the molecule and can influence the compound's reactivity and interaction with biological targets.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of the compounds are not explicitly discussed in the papers. However, properties such as solubility, melting point, and stability can be inferred from the molecular structure and the presence of specific functional groups. For instance, the crystalline nature of these compounds suggests a certain degree of stability and the potential for solid-state interactions such as hydrogen bonding, as seen in the formation of chains in the crystal structure of one of the compounds .

Scientific Research Applications

• Chemical Synthesis
  • Summary : “(1-Methyl-4-piperidinyl)[3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]methanone” is an important fine chemical and a Desloratadine methanone impurity. It can be used in organic synthetic materials or chemical research.
  • Methods : The compound is prepared by the reaction of 4-chloro-1-methylpiperidine and 3-(3-chlorophenethyl)picolinonitrile. The specific synthesis steps involve adding magnesium and a small amount of iodine into the reaction flask under nitrogen protection, adding re-distilled THF, 1,2-dibromoethane, 4-chloro-N-methylpiperidine, and stirring at 75°C.
  • Results : After the reaction is completed, the pH of the reaction solution is adjusted to below 2 with a 2mol/L HCl solution, and continue the reaction at room temperature for 1 hour. After the reaction is completed, THF is distilled off under reduced pressure, and then the pH value of the solution is adjusted with a 50% NaOH solution. Adjust to 3-4, crystallize in an ice-water bath, filter and wash, and dry the solid to obtain a pale yellow powder.

• Pharmaceutical Research
  • Summary : This compound is a Desloratadine methanone impurity. Desloratadine is a drug used to treat allergies. It is the active metabolite of loratadine.
  • Methods : The compound can be synthesized by the reaction of 4-chloro-1-methylpiperidine and 3-(3-chlorophenethyl)picolinonitrile. The specific synthesis steps involve adding magnesium and a small amount of iodine into the reaction flask under nitrogen protection, adding re-distilled THF, 1,2-dibromoethane, 4-chloro-N-methylpiperidine, and stirring at 75°C.
  • Results : After the reaction is completed, the pH of the reaction solution is adjusted to below 2 with a 2mol/L HCl solution, and continue the reaction at room temperature for 1 hour. After the reaction is completed, THF is distilled off under reduced pressure, and then the pH value of the solution is adjusted with a 50% NaOH solution. Adjust to 3-4, crystallize in an ice-water bath, filter and wash, and dry the solid to obtain a pale yellow powder.

• Chemical Research
  • Summary : This compound is an important fine chemical. It can be used in organic synthetic materials or chemical research.
  • Methods : The compound is prepared by the reaction of 4-chloro-1-methylpiperidine and 3-(3-chlorophenethyl)picolinonitrile. The specific synthesis steps involve adding magnesium and a small amount of iodine into the reaction flask under nitrogen protection, adding re-distilled THF, 1,2-dibromoethane, 4-chloro-N-methylpiperidine, and stirring at 75°C.
  • Results : After the reaction is completed, the pH of the reaction solution is adjusted to below 2 with a 2mol/L HCl solution, and continue the reaction at room temperature for 1 hour. After the reaction is completed, THF is distilled off under reduced pressure, and then the pH value of the solution is adjusted with a 50% NaOH solution. Adjust to 3-4, crystallize in an ice-water bath, filter and wash, and dry the solid to obtain a pale yellow powder.

Safety And Hazards

The compound has several hazard statements including H400, H318, H410, and H302. Precautionary measures include P264, P270, P301+P312, P330, P501, P273, P391, P501, P280, P305+P351+P338, and P310. It’s important to handle this compound with care and follow safety guidelines.